Cas no 1207614-66-1 (4-Fluoro-2,6-bis-trifluoromethyl-pyridine)

• Product Name: 4-Fluoro-2,6-bis-trifluoromethyl-pyridine
• CAS No: 1207614-66-1
• MF: C₇H₂F₇N
• MW: 233.086306095123
• MDL: MFCD23382288
• CID: 2619329
• PubChem ID: 75406246
• Update Time: 2025-05-19

4-Fluoro-2,6-bis-trifluoromethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• MFCD23382288
• EN300-9627417
• 4-fluoro-2,6-bis-trifluoromethyl-pyridine
• AKOS017344360
• 1207614-66-1
• 4-fluoro-2,6-bis(trifluoromethyl)pyridine
• 4-Fluoro-2,6-bis-trifluoromethyl-pyridine

• MDL： MFCD23382288
• Inchi： 1S/C7H2F7N/c8-3-1-4(6(9,10)11)15-5(2-3)7(12,13)14/h1-2H
• InChI Key： ZHYWJGFDWAVKHC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)N=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 233.00754620Da
• Monoisotopic Mass: 233.00754620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Fluoro-2,6-bis-trifluoromethyl-pyridine

Introduction to 4-Fluoro-2,6-bis-trifluoromethyl-pyridine (CAS No: 1207614-66-1)

4-Fluoro-2,6-bis-trifluoromethyl-pyridine, with the CAS number 1207614-66-1, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple fluorine atoms and methyl groups on a pyridine backbone, make it a versatile intermediate in synthetic chemistry. This compound has been increasingly utilized in the development of novel bioactive molecules due to its ability to enhance metabolic stability and binding affinity in drug candidates.

The< strong>fluorine atoms in 4-Fluoro-2,6-bis-trifluoromethyl-pyridine play a crucial role in modulating the pharmacokinetic properties of pharmaceutical compounds. Fluorine substitution is well-documented to improve the lipophilicity, binding interactions, and overall bioavailability of drug molecules. In particular, the electron-withdrawing nature of fluorine atoms can influence the electronic properties of the pyridine ring, making it an attractive scaffold for medicinal chemists.

In recent years, 4-Fluoro-2,6-bis-trifluoromethyl-pyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>trifluoromethyl groups contribute to increased metabolic stability by resisting oxidative degradation, while the< strong>fluoro substituent enhances selectivity by interacting with specific amino acid residues in protein targets.

One of the most compelling aspects of 4-Fluoro-2,6-bis-trifluoromethyl-pyridine is its role in generating compounds with enhanced binding affinities. The combination of< strong>fluoro and< strong>trifluoromethyl substituents can lead to favorable interactions with biological targets, such as enzymes and receptors. This has been particularly valuable in the design of next-generation antiviral and antibacterial agents, where high-affinity binding is essential for therapeutic efficacy.

The< strong>CAS No: 1207614-66-1 identifier ensures that researchers can reliably obtain this compound for their studies. Its synthesis typically involves multi-step organic reactions, including halogenation and cross-coupling processes, which highlight its importance as a synthetic intermediate. The ability to modify the pyridine core with various functional groups allows for the creation of a diverse library of derivatives with tailored biological activities.

In academic research, 4-Fluoro-2,6-bis-trifluoromethyl-pyridine has been employed in exploring novel mechanisms of action for therapeutic agents. For example, researchers have investigated its potential in developing compounds that modulate neurotransmitter receptors, which could have implications for treating neurological disorders. The< strong>fluorinated pyridine scaffold offers a unique platform for designing molecules that interact selectively with biological targets.

The agrochemical industry has also recognized the value of 4-Fluoro-2,6-bis-trifluoromethyl-pyridine as a precursor for developing advanced pesticides and herbicides. The< strong>trifluoromethyl group enhances the bioactivity and environmental stability of agrochemicals, making them more effective against pests while minimizing ecological impact. This underscores the compound's versatility beyond pharmaceutical applications.

The< strong>CAS registry number 1207614-66-1 serves as a reliable reference point for scientists worldwide, facilitating collaboration and ensuring consistency in research findings. As synthetic methodologies continue to evolve, 4-Fluoro-2,6-bis-trifluoromethyl-pyridine is expected to remain a cornerstone in the development of innovative chemical entities.

In conclusion, 4-Fluoro-2,6-bis-trifluoromethyl-pyridine (CAS No: 1207614-66-1) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with improved pharmacokinetic properties. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing drug discovery and agricultural innovation.